Doconazole
Doconazole
Brand Name:
Vulcanchem
CAS No.:
59831-63-9
VCID:
VC0045522
InChI:
InChI=1S/C26H22Cl2N2O3/c27-21-8-11-24(25(28)14-21)26(17-30-13-12-29-18-30)32-16-23(33-26)15-31-22-9-6-20(7-10-22)19-4-2-1-3-5-19/h1-14,18,23H,15-17H2/t23-,26-/m0/s1
SMILES:
C1C(OC(O1)(CN2C=CN=C2)C3=C(C=C(C=C3)Cl)Cl)COC4=CC=C(C=C4)C5=CC=CC=C5
Molecular Formula:
C26H22Cl2N2O3
Molecular Weight:
481.4 g/mol
Doconazole
CAS No.: 59831-63-9
Main Products
VCID: VC0045522
Molecular Formula: C26H22Cl2N2O3
Molecular Weight: 481.4 g/mol
| CAS No. | 59831-63-9 |
|---|---|
| Product Name | Doconazole |
| Molecular Formula | C26H22Cl2N2O3 |
| Molecular Weight | 481.4 g/mol |
| IUPAC Name | 1-[[(2R,4S)-2-(2,4-dichlorophenyl)-4-[(4-phenylphenoxy)methyl]-1,3-dioxolan-2-yl]methyl]imidazole |
| Standard InChI | InChI=1S/C26H22Cl2N2O3/c27-21-8-11-24(25(28)14-21)26(17-30-13-12-29-18-30)32-16-23(33-26)15-31-22-9-6-20(7-10-22)19-4-2-1-3-5-19/h1-14,18,23H,15-17H2/t23-,26-/m0/s1 |
| Standard InChIKey | GNZHVEIGGFMLSP-OZXSUGGESA-N |
| Isomeric SMILES | C1[C@@H](O[C@@](O1)(CN2C=CN=C2)C3=C(C=C(C=C3)Cl)Cl)COC4=CC=C(C=C4)C5=CC=CC=C5 |
| SMILES | C1C(OC(O1)(CN2C=CN=C2)C3=C(C=C(C=C3)Cl)Cl)COC4=CC=C(C=C4)C5=CC=CC=C5 |
| Canonical SMILES | C1C(OC(O1)(CN2C=CN=C2)C3=C(C=C(C=C3)Cl)Cl)COC4=CC=C(C=C4)C5=CC=CC=C5 |
| Synonyms | Doconazole;R-34000 |
| PubChem Compound | 15942727 |
| Last Modified | Dec 23 2021 |
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